Cas no 101513-28-4 (Benzonitrile, 5-amino-2-[(4-aminophenyl)sulfonyl]-)

• Product Name: Benzonitrile, 5-amino-2-[(4-aminophenyl)sulfonyl]-
• CAS No: 101513-28-4
• MF: C₁₃H₁₁N₃O₂S
• MW: 273.310341119766
• CID: 1129342
• Update Time: 2024-07-27

Benzonitrile, 5-amino-2-[(4-aminophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-amino-2-[(4-aminophenyl)sulfonyl]-

• Inchi： 1S/C13H11N3O2S/c14-8-9-7-11(16)3-6-13(9)19(17,18)12-4-1-10(15)2-5-12/h1-7H,15-16H2
• InChI Key： LVZAOOJEXUWYCW-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(N)=CC=C1S(C1=CC=C(N)C=C1)(=O)=O

Computed Properties

• Exact Mass: 273.05733

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 602.2±55.0 °C(Predicted)
• PSA: 109.97
• pka: 0.66±0.10(Predicted)